Cas no 2034241-94-4 (2-4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}sulfamoyl)phenoxyacetamide)

• Product Name: 2-4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}sulfamoyl)phenoxyacetamide
• CAS No: 2034241-94-4
• MF: C₁₇H₁₆N₄O₄S₂
• MW: 404.463340759277
• CID: 5799789
• PubChem ID: 122163141
• Update Time: 2025-05-27

2-4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}sulfamoyl)phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}sulfamoyl)phenoxyacetamide
• AKOS032469951
• 2-[4-({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}sulfamoyl)phenoxy]acetamide
• F6574-2055
• 2034241-94-4
• CHEMBL4981840
• 2-(4-(N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)sulfamoyl)phenoxy)acetamide
• 2-[4-[(3-thiophen-2-ylpyrazin-2-yl)methylsulfamoyl]phenoxy]acetamide

• Inchi： 1S/C17H16N4O4S2/c18-16(22)11-25-12-3-5-13(6-4-12)27(23,24)21-10-14-17(20-8-7-19-14)15-2-1-9-26-15/h1-9,21H,10-11H2,(H2,18,22)
• InChI Key： HAMYJTAJDZNJPV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(N)=O)(NCC1C(C2=CC=CS2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 404.06129735g/mol
• Monoisotopic Mass: 404.06129735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 161Ų

Additional information on 2-4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}sulfamoyl)phenoxyacetamide

Comprehensive Overview of 2-4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}sulfamoyl)phenoxyacetamide (CAS No. 2034241-94-4)

The compound 2-4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}sulfamoyl)phenoxyacetamide, identified by its CAS No. 2034241-94-4, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique combination of a thiophene ring, a pyrazine core, and a sulfamoyl group, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural complexity and functional diversity.

One of the most intriguing aspects of 2-4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}sulfamoyl)phenoxyacetamide is its potential role in addressing contemporary health challenges. For instance, the rise of antibiotic-resistant bacteria has led to a surge in searches for novel antimicrobial agents. This compound's sulfamoyl moiety, reminiscent of sulfonamide antibiotics, positions it as a subject of interest in the fight against resistant pathogens. Additionally, its thiophene and pyrazine components are often associated with anti-inflammatory and anticancer properties, aligning with the growing demand for targeted therapies in oncology and immunology.

From a structural perspective, CAS No. 2034241-94-4 exemplifies the convergence of heterocyclic chemistry and drug design. The thiophen-2-yl group contributes to the molecule's aromaticity and electron-rich nature, which can enhance binding affinity to biological targets. Meanwhile, the pyrazin-2-ylmethyl segment introduces nitrogen-rich heterocycles, often linked to improved pharmacokinetic properties. Such features are frequently searched by chemists and pharmacologists exploring structure-activity relationships (SAR) and drug-likeness criteria.

The synthesis of 2-4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}sulfamoyl)phenoxyacetamide involves multi-step organic transformations, including sulfonylation, amination, and acylation reactions. These processes are critical for achieving high purity and yield, topics frequently queried in academic and industrial forums. Optimizing these synthetic routes is essential for scaling up production, a concern shared by many in the pharmaceutical and agrochemical sectors. The compound's phenoxyacetamide backbone also suggests potential herbicidal or plant growth-regulating activities, a niche yet growing area of research.

In the realm of computational chemistry, 2034241-94-4 has been a subject of molecular docking and quantitative structure-activity relationship (QSAR) studies. These in silico approaches are increasingly popular among researchers seeking to predict biological activity and toxicity profiles before costly lab experiments. The compound's sulfamoyl and thiophene groups are often highlighted in discussions about cheminformatics and virtual screening, reflecting the broader trend of integrating AI and machine learning into drug discovery.

Environmental and regulatory considerations are also paramount when discussing 2-4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}sulfamoyl)phenoxyacetamide. As sustainability becomes a focal point, researchers are investigating greener synthesis methods and biodegradability profiles. The compound's potential applications in green chemistry and eco-friendly agrochemicals are frequently explored in scientific literature and patent filings, addressing the global push for sustainable innovation.

In summary, 2-4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}sulfamoyl)phenoxyacetamide (CAS No. 2034241-94-4) represents a multifaceted molecule with broad implications across pharmaceuticals, agriculture, and materials science. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in areas like antimicrobial resistance, cancer therapy, and sustainable chemistry. As scientific inquiry continues to evolve, this compound is poised to remain at the forefront of interdisciplinary innovation.